Cas no 4834-02-0 (Methyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate)

• Product name: Methyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate
• CAS No: 4834-02-0
• MF: C₁₀H₁₉O₅P
• MW: 250.229
• CID: 2696381
• PubChem ID: 54344135

Methyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-diethoxyphosphoryl-3-methylbut-2-enoate
• SCHEMBL9246311
• C10H19O5P
• DTXSID40710712
• UAA94556
• 4834-02-0
• METHYL 4-(DIETHOXYPHOSPHORYL)-3-METHYLBUT-2-ENOATE
• Methyl 4-(diethoxyphosphoryl)-3-methylbut-2-enoate

• Inchi： InChI=1S/C10H19O5P/c1-5-14-16(12,15-6-2)8-9(3)7-10(11)13-4/h7H,5-6,8H2,1-4H3
• InChI Key： UBBRMCHLUWPZKH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 250.09701070Da
• Monoisotopic Mass: 250.09701070Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 1

Experimental Properties

• PSA: 71.64000
• LogP: 2.37180